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Compound of Interest

Compound Name: Ferrocene, ethenyl-

Cat. No.: B072475 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vinylferrocene, an organometallic monomer, has garnered significant attention in the scientific

community due to its unique electrochemical properties and the versatile applications of its

corresponding polymer, polyvinylferrocene. This guide provides an in-depth exploration of the

chemistry of vinylferrocene, encompassing its synthesis, polymerization, and diverse

applications, with a particular focus on its relevance to materials science and drug

development.

Physicochemical Properties of Vinylferrocene
Vinylferrocene is an orange, crystalline solid at room temperature, soluble in common organic

solvents. Its key physicochemical properties are summarized in the table below.
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Property Value

Molecular Formula C₁₂H₁₂Fe

Molecular Weight 212.07 g/mol

Melting Point 51-53 °C

Boiling Point 80-85 °C at 0.2 mmHg

Appearance Orange crystalline solid

Solubility Soluble in ethers, benzene, chloroform

Spectroscopic and Electrochemical Data
The structural and electronic properties of vinylferrocene have been extensively characterized

using various spectroscopic and electrochemical techniques.

Spectroscopic Data
Technique Key Data

¹H NMR (CDCl₃)

δ 6.45 (dd, 1H, -CH=), 5.40 (d, 1H, =CH₂), 5.00

(d, 1H, =CH₂), 4.40 (t, 2H, C₅H₄), 4.21 (t, 2H,

C₅H₄), 4.12 (s, 5H, C₅H₅)

¹³C NMR (CDCl₃)
δ 134.3 (=CH), 112.0 (=CH₂), 89.4 (ipso-C of

C₅H₄), 69.5 (C₅H₅), 68.6, 67.9 (C₅H₄)

FTIR (KBr, cm⁻¹)
3080 (=C-H stretch), 1630 (C=C stretch), 1105,

1000, 815 (ferrocenyl C-H bending)

UV-Vis (in CH₂Cl₂) λmax ~440 nm (d-d transition), ~325 nm

Electrochemical Data
The redox behavior of vinylferrocene is a key feature, stemming from the reversible one-

electron oxidation of the iron center.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technique Parameters

Cyclic Voltammetry Reversible redox couple (Fc/Fc⁺)

Redox Potential (E½)
Varies with solvent and electrolyte, typically

around +0.3 to +0.5 V vs. Ag/AgCl

Synthesis of Vinylferrocene
Several synthetic routes to vinylferrocene have been established, with the most common being

the Wittig reaction and a multi-step synthesis involving Friedel-Crafts acylation.

Experimental Protocol: Wittig Reaction
This method provides a direct route from ferrocenecarboxaldehyde.

Materials:

Methyltriphenylphosphonium bromide

n-Butyllithium (n-BuLi) in hexane

Ferrocenecarboxaldehyde

Anhydrous tetrahydrofuran (THF)

Water

Silica gel for column chromatography

Chloroform

Procedure:

Under a nitrogen atmosphere, suspend methyltriphenylphosphonium bromide (1.1 eq) in

anhydrous THF.

Cool the suspension to 0 °C and add n-BuLi (1.1 eq) dropwise. Allow the mixture to stir for 1

hour at room temperature to form the ylide.
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Dissolve ferrocenecarboxaldehyde (1.0 eq) in anhydrous THF and add it to the ylide solution

at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 16 hours.

Quench the reaction by adding water.

Remove the THF under reduced pressure.

Purify the crude product by column chromatography on silica gel using chloroform as the

eluent to yield vinylferrocene as an orange solid.

Methyltriphenylphosphonium bromide + n-BuLi in THF Phosphorus YlideYlide formation

Wittig Reaction
(0°C to RT, 16h)

Ferrocenecarboxaldehyde in THF

Quench with H₂O
Solvent Removal

Column Chromatography
(Silica, Chloroform) Vinylferrocene

Vinylferrocene

Radical Polymerization
(70°C, 16h, N₂)

AIBN in Chlorobenzene

Precipitation in Hexane Polyvinylferrocene
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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